Cas no 1203499-49-3 (3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol)

• Product Name: 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol
• CAS No: 1203499-49-3
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1079464
• PubChem ID: 329771808
• Update Time: 2025-06-10

3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol
• CS-0338767
• 1203499-49-3
• AKOS006336191
• 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol, AldrichCPR
• MFCD13563048
• DTXSID80673579

• MDL： MFCD13563048
• Inchi： 1S/C9H8ClNO/c1-7-5-8(3-2-4-12)9(10)11-6-7/h5-6,12H,4H2,1H3
• InChI Key： QBEMVFQKOZYKQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#CCO)C=C(C=N1)C

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol

Introduction to 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol (CAS No: 1203499-49-3)

3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol, identified by its CAS number 1203499-49-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a propargyl alcohol moiety and a chlorinated pyridine ring, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol consists of a propargyl group (-C≡CHOH) attached to a pyridine ring that is substituted with a chlorine atom at the 2-position and a methyl group at the 5-position. This arrangement confers unique electronic and steric properties to the molecule, which can be exploited for designing novel bioactive agents. The propargyl alcohol functionality, in particular, offers potential for further chemical modification, such as coupling reactions or oxidation processes, which can lead to the synthesis of more complex derivatives.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. These compounds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The chloro and methyl substituents on the pyridine ring in 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol are known to enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for oral administration and systemic delivery.

One of the most compelling aspects of this compound is its potential application in the development of neurological therapies. Pyridine derivatives have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy by targeting specific neurotransmitter systems. The unique structural features of 3-(2-Chloro-5-methylpyridin-3-yl)prop-2-yn-1-ol suggest that it may interact with neuronal receptors or enzymes in a way that could modulate neural activity. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in neurodegenerative diseases, warranting further investigation.

Additionally, the propargyl alcohol moiety in this molecule provides a versatile handle for chemical synthesis. Propargyl groups are frequently used in medicinal chemistry due to their ability to participate in various coupling reactions, such as Sonogashira coupling or Buchwald-Hartwig coupling, which can be employed to attach different pharmacophores or functional groups. This flexibility makes 3-(2-Chloro-5-methylpyridin-3-yloxypropyl)propargyl alcohol a valuable building block for constructing more complex drug candidates.

The synthesis of 3-(2-Chloro-pyridinonitrile)-methyl)-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl] propargyl alcohol (CAS No: 120349949) involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the preparation of a chlorinated pyridine precursor, followed by functionalization at the desired positions using palladium-catalyzed cross-coupling reactions or other metal-mediated transformations. The introduction of the propargyl alcohol group is usually achieved through hydroborationoxidation or direct reduction of an alkyne derivative.

In recent advancements in pharmaceutical research, there has been a shift towards developing targeted therapies that selectively modulate specific disease pathways. Compounds like 3-(2-Chloro-pyridinonitrile)-methyl)-methyl)-methyl)-methyl] propargyl alcohol (CAS No: 120349949) are being explored as potential candidates for such therapies due to their ability to interact with biological targets with high specificity. The structural complexity of this molecule allows it to mimic natural substrates or inhibitors, thereby disrupting pathological processes at the molecular level.

The pharmacokinetic properties of 3-(2-Chloro-pyridinonitrile)-methyl)-methyl)-methyl)-methyl] propargyl alcohol (CAS No: 120349949) are also an important consideration in drug development. Studies have shown that pyridine derivatives generally exhibit good oral bioavailability and metabolic stability, making them suitable for clinical use. However, further research is needed to optimize the pharmacokinetic profile of this compound through structural modifications or formulation strategies.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Pyridine derivatives have been reported to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation-related pathologies. The presence of both chloro and methyl substituents in the pyridine ring may enhance the anti-inflammatory activity of this compound by improving its binding affinity to target enzymes.

The potential therapeutic applications of 3-(2-Chloro-pyridinonitrile)-methyl)-methyl)-methyl)-methyl] propargyl alcohol (CAS No: 120349949) extend beyond neurological and inflammatory diseases. This compound may also have utility in treating conditions such as cancer, cardiovascular diseases, and infectious diseases by targeting relevant biological pathways or enzymes. The versatility of its chemical structure allows for further derivatization to develop novel drug candidates with enhanced efficacy and reduced side effects.

In conclusion,3-(2-Chloro-pyridinonitrile)-methyl)-methyl)-methyl)] propargyl alcohol (CAS No: 120349949) is a structurally interesting compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new biological targets and mechanisms,this compound will undoubtedly play an important role in shaping future advances in medicinal chemistry.